Cas no 129797-60-0 (6-methoxy-1H-pyrazolo3,4-bquinolin-3-amine)

• Product Name: 6-methoxy-1H-pyrazolo3,4-bquinolin-3-amine
• CAS No: 129797-60-0
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• MDL: MFCD00895691
• CID: 2193065
• PubChem ID: 667630
• Update Time: 2025-04-21

6-methoxy-1H-pyrazolo3,4-bquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazolo[3,4-b]quinolin-3-amine, 6-methoxy-
• NS-02444
• DB-337320
• 6-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine
• SCHEMBL10333750
• 129797-60-0
• XYBJZZAKAVVXDR-UHFFFAOYSA-N
• AKOS001102576
• AG-690/40811915
• MFCD00895691
• CHEMBL4127432
• Oprea1_632195
• 6-methoxy-2H-pyrazolo[3,4-b]quinolin-3-amine
• 6-methoxy-1H-pyrazolo3,4-bquinolin-3-amine

• MDL： MFCD00895691
• Inchi： 1S/C11H10N4O/c1-16-7-2-3-9-6(4-7)5-8-10(12)14-15-11(8)13-9/h2-5H,1H3,(H3,12,13,14,15)
• InChI Key： XYBJZZAKAVVXDR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=1)=CC1=C(N)NN=C1N=2

Computed Properties

• Exact Mass: 214.08546096Da
• Monoisotopic Mass: 214.08546096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3

6-methoxy-1H-pyrazolo3,4-bquinolin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives